Cas no 116589-61-8 (Ethanone, 1-[4-(methylsulfonyl)-1-naphthalenyl]-)

• Product Name: Ethanone, 1-[4-(methylsulfonyl)-1-naphthalenyl]-
• CAS No: 116589-61-8
• MF: C₁₃H₁₂O₃S
• MW: 248.297582626343
• CID: 1206164
• PubChem ID: 640905
• Update Time: 2025-04-20

Ethanone, 1-[4-(methylsulfonyl)-1-naphthalenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[4-(methylsulfonyl)-1-naphthalenyl]-
• DTXSID40348817
• 116589-61-8
• 1-[4-(methylsulfonyl)-1-naphthyl]ethanone
• InChI=1/C13H12O3S/c1-9(14)10-7-8-13(17(2,15)16)12-6-4-3-5-11(10)12/h3-8H,1-2H
• 1-(4-(Methylsulfonyl)naphthalen-1-yl)ethanone
• SCHEMBL13209920

• Inchi： 1S/C13H12O3S/c1-9(14)10-7-8-13(17(2,15)16)12-6-4-3-5-11(10)12/h3-8H,1-2H3
• InChI Key： BPPGPNVDNMBHTG-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C(C)=O)=C2C=CC=CC=12)(=O)=O

Computed Properties

• Exact Mass: 248.05076
• Monoisotopic Mass: 248.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 51.21